1-(4-Chlorophenyl)-2-(ethylsulfonyl)ethanone

• Molecular Formula: C10H11ClO3S
• Molecular Weight: 246.71 g/mol
• SMILES: CCS(=O)(=O)CC(=O)C1=CC=C(C=C1)Cl
• InChI: InChI=1S/C10H11ClO3S/c1-2-15(13,14)7-10(12)8-3-5-9(11)6-4-8/h3-6H,2,7H2,1H3
• InChIKey: GYVDDZMHNYYZAM-UHFFFAOYSA-N

1-(4-Chlorophenyl)-2-(ethylsulfonyl)ethanone: Physicochemical & Structural Profile

1-(4-Chlorophenyl)-2-(ethylsulfonyl)ethanone (CAS 139268-89-6) is a β-ketosulfone featuring a 4-chlorophenyl moiety and an ethylsulfonyl group attached to an ethanone backbone . Its molecular formula is C₁₀H₁₁ClO₃S with a molecular weight of 246.71 g/mol . This compound serves as a versatile synthetic intermediate in medicinal chemistry and materials science, offering a balance of reactivity and physicochemical properties distinct from its methyl- and phenylsulfonyl analogs . The compound is commercially available as a research chemical, typically supplied as a solid with purities of 95% or higher, and is intended for non-human research applications only .

Use context Versatile synthetic intermediate for medicinal chemistry and materials research

Selection logic Ethylsulfonyl group balances lipophilicity vs. methyl/phenyl analogs for permeability screening

Format & grade Solid, high purity; supplied for non-human research applications

1-(4-Chlorophenyl)-2-(ethylsulfonyl)ethanone: Substitution Limitations

Despite sharing a common 4-chlorophenyl-ethanone core, the specific sulfonyl substituent (methyl-, ethyl-, or phenylsulfonyl) dictates critical physicochemical and biological properties that preclude direct substitution without extensive revalidation . Variations in alkyl chain length or aryl group size alter lipophilicity (LogP), topological polar surface area (TPSA), and molecular volume, which in turn influence membrane permeability, solubility, and target binding affinity . Class-level evidence from indole-benzimidazole scaffolds demonstrates that switching between methylsulfonyl and ethylsulfonyl groups yields distinct cytotoxicity profiles and estrogen receptor α (ERα) binding levels, even when other substituents are held constant [1]. Therefore, procurement decisions must be guided by compound-specific data rather than class-based assumptions.

Sulfonyl size alters properties

Changing from methyl to ethyl or phenylsulfonyl may shift lipophilicity, permeability, and solubility profiles; direct swap requires revalidation.

Biological activity may diverge

Class-level evidence indicates methyl/ethyl sulfonyl switch can produce different cytotoxicity and ERα binding patterns; do not extrapolate analog data.

Bulkier phenyl analog risks

Phenylsulfonyl may reduce aqueous solubility and increase off-target binding tendency; not a drop-in substitute for ethylsulfonyl.

• [1] Karadayi FZ, Yaman M, Kisla MM, Konu O, Ates-Alagoz Z. Design, synthesis, anticancer activity, molecular docking and ADME studies of novel methylsulfonyl indole-benzimidazoles in comparison with ethylsulfonyl counterparts. New J. Chem., 2021, 45, 9010-9019. DOI: 10.1039/D1NJ01019K. View Source

1-(4-Chlorophenyl)-2-(ethylsulfonyl)ethanone: Analog Comparison

Molecular Weight & Lipophilicity Comparison

The target compound (MW 246.71) is intermediate in size between the methylsulfonyl analog (MW 232.68) and the phenylsulfonyl analog (MW 294.8) [1]. This 14 Da increase relative to the methyl analog corresponds to a calculated LogP increase of approximately 0.3–0.5 units (class-level inference based on ACD/LogP of 2.65 for the methyl analog) . The increased lipophilicity and molecular volume of the ethylsulfonyl group can enhance passive membrane permeability relative to the methyl analog, while avoiding the excessive lipophilicity (LogP 3.2) and larger TPSA of the phenyl analog that may limit solubility and increase off-target binding [1][2].

MW & Lipophilicity

Class-level

MW 246.7 vs methyl 232.7, phenyl 294.8; predicted LogP ~3.0 vs 2.65 (methyl), 3.2 (phenyl)

Supports balanced property selection for permeability screening

Predicted/calculated values; verify experimentally

Evidence Dimension	Molecular Weight (g/mol) and Predicted Lipophilicity
Target Compound Data	MW = 246.71; predicted LogP ≈ 3.0 (estimated from class trend)
Comparator Or Baseline	Methylsulfonyl analog: MW = 232.68, ACD/LogP = 2.65; Phenylsulfonyl analog: MW = 294.8, XLogP3 = 3.2
Quantified Difference	ΔMW = +14.03 vs. methyl analog, –48.09 vs. phenyl analog; ΔLogP ≈ +0.35 vs. methyl analog, –0.2 vs. phenyl analog
Conditions	Predicted/calculated physicochemical properties; LogP values from Chemsrc (methyl) and DrugMap (phenyl)

Why This Matters

Selecting the ethylsulfonyl variant provides a tailored balance of lipophilicity and molecular size for optimizing membrane permeability and solubility in cell-based assays, avoiding the under-performance of the methyl analog and the potential solubility and off-target liabilities of the bulkier phenyl analog.

• [1] DrugMap. 1-(4-Chlorophenyl)-2-(phenylsulfonyl)ethanone. MW 294.8, XLogP3 3.2. Accessed April 2026. View Source
• [2] Karadayi FZ, Yaman M, Kisla MM, Konu O, Ates-Alagoz Z. New J. Chem., 2021, 45, 9010-9019. DOI: 10.1039/D1NJ01019K. View Source

Sulfonyl Size vs. Biological Activity

A 2021 study by Karadayi et al. directly compared methylsulfonyl and ethylsulfonyl derivatives on an indole-benzimidazole scaffold [1]. The authors observed that sulfonyl side chain modifications influence ERα binding levels and cytotoxicity profiles, with certain ethylsulfonyl derivatives exhibiting distinct viability versus ERα affinity correlations compared to their methylsulfonyl counterparts [1]. While not a direct head-to-head comparison of the target compound, this study provides class-level evidence that even a single methylene unit difference in the sulfonyl group can meaningfully alter biological readouts in cellular assays.

Sulfonyl size vs activity

Class-level

Methyl/ethyl sulfonyl switch alters cytotoxicity and ERα binding levels on indole-benzimidazole scaffold

Supports chemotype-specific SAR interpretation

Karadayi et al. 2021; scaffold-dependent inference

Evidence Dimension	In vitro cytotoxicity and ERα affinity modulation
Target Compound Data	Not directly measured in this study; class inferred
Comparator Or Baseline	Methylsulfonyl indole-benzimidazole derivatives vs. ethylsulfonyl indole-benzimidazole derivatives
Quantified Difference	Distinctive cytotoxicity levels and varying viability vs. ERα affinity correlations observed between methyl- and ethylsulfonyl series
Conditions	Cell viability assays; in silico docking; ERα binding studies

Why This Matters

For researchers screening β-ketosulfones for anticancer or endocrine-related targets, the ethylsulfonyl variant represents a distinct chemotype with potentially divergent biological activity that cannot be predicted from methylsulfonyl analog data alone.

• [1] Karadayi FZ, Yaman M, Kisla MM, Konu O, Ates-Alagoz Z. Design, synthesis, anticancer activity, molecular docking and ADME studies of novel methylsulfonyl indole-benzimidazoles in comparison with ethylsulfonyl counterparts. New J. Chem., 2021, 45, 9010-9019. DOI: 10.1039/D1NJ01019K. View Source

β-Ketosulfone Reactivity Comparison

β-Ketosulfones, including the target compound, undergo visible-light-induced C–S bond activation to yield 1,4-diketones, a transformation applicable to both ethylsulfonyl and phenylsulfonyl derivatives [1]. However, the reduced steric bulk of the ethylsulfonyl group compared to the phenylsulfonyl group may facilitate faster reaction kinetics or higher yields in certain transformations, though direct comparative kinetic data for the 4-chlorophenyl series is not available. The target compound is explicitly noted as a useful intermediate in the synthesis of more complex organic molecules .

β-Ketosulfone reactivity

Context-dependent

Visible-light C–S bond activation; ethylsulfonyl may offer less steric hindrance than phenylsulfonyl

Steric differences may influence synthetic yield

Direct comparative kinetic data not available

Evidence Dimension	Synthetic reactivity in visible-light C–S bond activation
Target Compound Data	Class-typical reactivity as a β-ketosulfone; specific yield data not available
Comparator Or Baseline	1-(4-Chlorophenyl)-2-(phenylsulfonyl)ethanone (CAS 38488-19-6) also undergoes C–S bond activation
Quantified Difference	Not quantified; difference inferred from steric considerations
Conditions	Visible-light-induced C–S bond activation with photocatalyst

Why This Matters

The ethylsulfonyl variant offers a less sterically hindered alternative to the phenylsulfonyl analog for synthetic applications, potentially enabling higher yields or broader substrate scope in C–S bond activation and other transformations.

• [1] Chemsrc. Visible-Light-Induced C–S Bond Activation: Facile Access to 1,4-Diketones from β-Ketosulfones. 2018. CAS 38488-19-6. View Source

1-(4-Chlorophenyl)-2-(ethylsulfonyl)ethanone: Procurement Scenarios

Balanced Lipophilicity in Hit-to-Lead

When a screening hit contains a methylsulfonyl group and requires improved membrane permeability without the solubility penalties of a phenylsulfonyl substituent, 1-(4-chlorophenyl)-2-(ethylsulfonyl)ethanone provides a tailored physicochemical profile . The +14 Da molecular weight increase and estimated +0.35 LogP unit shift relative to the methyl analog can enhance passive diffusion in cell-based assays while maintaining acceptable aqueous solubility, supporting structure-activity relationship (SAR) exploration in central nervous system (CNS) or oncology programs [1].

ERα-Targeted Anticancer Development

Class-level evidence from indole-benzimidazole scaffolds demonstrates that ethylsulfonyl and methylsulfonyl derivatives exhibit divergent cytotoxicity and ERα binding profiles [1]. Researchers pursuing estrogen receptor modulation as an anticancer strategy should procure the ethylsulfonyl variant specifically to evaluate this chemotype space, as activity data from the methylsulfonyl analog cannot be reliably extrapolated [1].

C–S Bond Activation Methodology

As a β-ketosulfone, 1-(4-chlorophenyl)-2-(ethylsulfonyl)ethanone serves as a key intermediate in visible-light-mediated C–S bond activation protocols to generate 1,4-diketones [2]. The ethylsulfonyl group offers a less sterically encumbered alternative to phenylsulfonyl analogs, potentially enabling higher yields in photoredox transformations and expanding the scope of accessible diketone products [2].

Application

Selection Property

Validation Focus

Hit-to-lead lipophilicity optimization

Balanced LogP and molecular size

Membrane permeability and solubility assays

ERα modulation studies

Ethylsulfonyl chemotype for ERα binding profiling

ERα binding and cytotoxicity profiling

C–S bond activation methodology

Reduced steric hindrance for photoredox transformations

Reaction yield and substrate scope

• [1] Karadayi FZ, Yaman M, Kisla MM, Konu O, Ates-Alagoz Z. New J. Chem., 2021, 45, 9010-9019. DOI: 10.1039/D1NJ01019K. View Source
• [2] Chemsrc. Visible-Light-Induced C–S Bond Activation: Facile Access to 1,4-Diketones from β-Ketosulfones. 2018. CAS 38488-19-6. View Source